Cas no 1867628-39-4 ((3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1867628-39-4
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 5694822
• PubChem ID: 96739597
• Update Time: 2025-06-10

(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1867628-39-4
• (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid
• (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoicacid
• EN300-1285413
• 1H-1,2,3-Triazole-4-propanoic acid, β-amino-1-methyl-, (βR)-

• Inchi： 1S/C6H10N4O2/c1-10-3-5(8-9-10)4(7)2-6(11)12/h3-4H,2,7H2,1H3,(H,11,12)/t4-/m1/s1
• InChI Key： DNOIYYXXHYVJPT-SCSAIBSYSA-N
• SMILES： OC(C[C@H](C1=CN(C)N=N1)N)=O

Computed Properties

• Exact Mass: 170.08037557g/mol
• Monoisotopic Mass: 170.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 378.0±52.0 °C(Predicted)
• pka: 3.12±0.12(Predicted)

Additional information on (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

Introduction to (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1867628-39-4)

(3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1867628-39-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by the presence of a triazole ring, which imparts specific chemical and biological properties.

The triazole ring in (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid is a five-membered heterocyclic compound with three nitrogen atoms. This ring structure is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The (3R)-configuration of the compound adds a chiral center, which can significantly influence its biological activity and selectivity.

Recent studies have highlighted the potential of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid in various therapeutic areas. One notable application is in the development of antiviral agents. The triazole moiety has been shown to exhibit potent antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The specific mechanism by which this compound exerts its antiviral effects is still under investigation, but it is believed to involve the inhibition of viral replication through interactions with key viral enzymes.

In addition to its antiviral properties, (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid has also shown promise in cancer research. Studies have demonstrated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This selective cytotoxicity makes (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. These properties suggest that (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid could be administered orally or intravenously in clinical settings.

To further understand the biological activity of (3R)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-y l)propanoic acid, researchers have conducted extensive in vitro and in vivo studies. In cell culture experiments, this compound has been shown to inhibit the proliferation of various cancer cell lines with high potency and selectivity. Animal models have also been used to evaluate its efficacy and safety. Results from these studies have been promising, with no significant toxicity observed at therapeutic doses.

The synthesis of (3R)-3-Amino-3-(1-methyl-1H - 2 , 0 , 0 , 0 ) - t r i a z o l - 4 - y l ) p r o p a n o i c a c i d strong > involves several steps and requires precise control over reaction conditions to ensure the correct stereochemistry and purity. Common synthetic routes include the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is a well-established method for forming triazole rings. This approach allows for the efficient synthesis of the compound with high yields and purity.

In conclusion, ( R ) - 0 - A m i n o - 0 - ( m e t h y l - m H - m , m , m - t r i a z o l - m y l ) p r o p a n o i c a c i d strong > (CAS No. 1867628 - 0 - ) represents an exciting molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas.